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Compound of Interest

Compound Name: Rimtuzalcap

Cat. No.: B610487 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a stock solution of

Rimtuzalcap (also known as CAD-1883) using Dimethyl Sulfoxide (DMSO) and Polyethylene

Glycol 300 (PEG300). This protocol is intended for preclinical research applications.

Introduction
Rimtuzalcap is a first-in-class selective positive allosteric modulator of small-conductance

calcium-activated potassium (SK) channels.[1] It is under investigation for the treatment of

movement disorders, including essential tremor and spinocerebellar ataxia.[1] Rimtuzalcap is

thought to exert its therapeutic effect by increasing the activity of SK channels in Purkinje cells

of the cerebellar cortex, leading to hyperpolarization and a reduced neuronal firing rate.[2]

Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. This note provides a detailed methodology for solubilizing Rimtuzalcap and preparing

a stock solution suitable for in vitro and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of a Rimtuzalcap
stock solution.
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Parameter Value Unit Source

Rimtuzalcap (CAD-

1883)

Molecular Weight 378.42 g/mol [1]

Appearance
White to off-white

solid
- [1]

Solubility in DMSO 250 mg/mL

Molar Concentration

(at 250 mg/mL)
660.64 mM

Storage of Stock

Solution

-80°C
up to 6 months

(protect from light)
-

-20°C
up to 1 month (protect

from light)
-

Recommended

Vehicle for In Vivo

Studies

DMSO/PEG300/Twee

n-80/Saline
10/40/5/45 % v/v

Corn oil with 10%

DMSO
- -

20% SBE-β-CD in

Saline with 10%

DMSO

- -

Experimental Protocols
Materials and Equipment

Rimtuzalcap (CAD-1883) powder
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Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.9% purity

Polyethylene Glycol 300 (PEG300), research grade

Sterile, conical centrifuge tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, for enhancing dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 100 mg/mL Rimtuzalcap Stock Solution
in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of

Rimtuzalcap in DMSO.

Preparation: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of

Rimtuzalcap powder. For example, to prepare 1 mL of a 100 mg/mL stock solution, weigh

100 mg of Rimtuzalcap.

Dissolution: Add the weighed Rimtuzalcap powder to a sterile conical tube. Using a

calibrated pipette, add the appropriate volume of anhydrous DMSO. For a 100 mg/mL

solution, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 2-5 minutes until the powder is

completely dissolved. If necessary, use an ultrasonic bath for short intervals to aid

dissolution. Visually inspect the solution to ensure no solid particles remain. Note that

hygroscopic DMSO can significantly impact solubility; it is recommended to use newly

opened DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

up to 6 months or at -20°C for up to 1 month, protected from light.
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Preparation of a Working Solution with PEG300 for In
Vivo Administration
This protocol provides an example of how to prepare a working solution from the DMSO stock

for administration in animal studies. This formulation yields a clear solution of ≥ 2.08 mg/mL.

Initial Dilution in DMSO: Prepare a 20.8 mg/mL intermediate stock solution of Rimtuzalcap
in DMSO.

Vehicle Preparation: In a sterile tube, add 100 µL of the 20.8 mg/mL Rimtuzalcap in DMSO

stock solution.

Addition of PEG300: To the DMSO solution, add 400 µL of PEG300 and mix thoroughly.

Addition of Surfactant (Optional but Recommended): Add 50 µL of Tween-80 and mix until

the solution is homogeneous.

Final Dilution with Saline: Add 450 µL of saline to bring the total volume to 1 mL. Mix

thoroughly to ensure a clear and uniform solution.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of Rimtuzalcap and the experimental

workflow for stock solution preparation.
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Caption: Rimtuzalcap's signaling pathway in Purkinje cells.
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Caption: Workflow for Rimtuzalcap stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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